![molecular formula C24H29BrClN3O3S B297260 4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide](/img/structure/B297260.png)
4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide is a chemical compound used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This compound has been studied for its potential therapeutic applications in the treatment of addiction, depression, and other psychiatric disorders.
Mechanism of Action
The mechanism of action of 4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide involves its binding to the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation pathways in the brain. By blocking this receptor, the compound can modulate the activity of these pathways, which may have therapeutic effects in the treatment of addiction, depression, and other psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent and selective activity at the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This suggests that the compound may have therapeutic effects in the treatment of addiction, depression, and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide in lab experiments include its potency and selectivity for the dopamine D3 receptor. This makes it a useful tool for studying the role of this receptor in the regulation of reward and motivation pathways in the brain. However, the limitations of using this compound include its potential toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for the study of 4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide. These include further studies of its mechanism of action, its effects on other neurotransmitter systems, and its potential therapeutic applications in the treatment of addiction, depression, and other psychiatric disorders. Additionally, the development of new compounds based on this chemical structure may lead to the discovery of even more potent and selective dopamine D3 receptor antagonists.
Synthesis Methods
The synthesis of 4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide involves several steps. The starting materials are 3-chlorophenylpiperazine, cyclohexylamine, and 4-bromo-2-chloroethylbenzenesulfonamide. These are reacted together in a series of chemical reactions to yield the final product. The synthesis method has been optimized to produce high yields of the compound with high purity.
Scientific Research Applications
4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This compound has been studied for its potential use in the treatment of addiction, depression, and other psychiatric disorders.
Properties
Molecular Formula |
C24H29BrClN3O3S |
---|---|
Molecular Weight |
554.9 g/mol |
IUPAC Name |
4-bromo-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexylbenzenesulfonamide |
InChI |
InChI=1S/C24H29BrClN3O3S/c25-19-9-11-23(12-10-19)33(31,32)29(21-6-2-1-3-7-21)18-24(30)28-15-13-27(14-16-28)22-8-4-5-20(26)17-22/h4-5,8-12,17,21H,1-3,6-7,13-16,18H2 |
InChI Key |
JHCUMSBAWWYHCW-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N(CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br |
Canonical SMILES |
C1CCC(CC1)N(CC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.